Cas no 1261914-69-5 (3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid)
3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18323029
- 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%
- 1261914-69-5
- DTXSID50692292
- 3-METHOXY-4-[4-(PIPERIDINE-1-CARBONYL)PHENYL]BENZOIC ACID
- 2-Methoxy-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid
- 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
-
- MDL: MFCD18323029
- Inchi: 1S/C20H21NO4/c1-25-18-13-16(20(23)24)9-10-17(18)14-5-7-15(8-6-14)19(22)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12H2,1H3,(H,23,24)
- InChI Key: CZVSOCROUUHXGW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C2C=CC(C(=O)O)=CC=2OC)=CC=1)N1CCCCC1
Computed Properties
- Exact Mass: 339.14705815Da
- Monoisotopic Mass: 339.14705815Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 66.8Ų
3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330308-5 g |
3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%; . |
1261914-69-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330308-5g |
3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%; . |
1261914-69-5 | 95% | 5g |
€1159.00 | 2024-06-08 |
3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
Introduction to 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS No. 1261914-69-5)
3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, with the CAS number 1261914-69-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoic acids and features a unique structural combination of a methoxy group, a piperidine carbonyl moiety, and a phenyl ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The chemical structure of 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid can be represented as follows: C20H23NO4. The presence of the methoxy group (OCH3) and the piperidine carbonyl group (C(=O)N(C5H10)C5H10) imparts specific physicochemical properties that influence its solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biomedical applications.
In recent years, 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been the subject of several studies focusing on its pharmacological properties. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has also been investigated for its potential neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.
The pharmacokinetic profile of 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid is another important aspect of its evaluation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for tissues involved in inflammation and neurodegeneration. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.
Clinical trials have further validated the therapeutic potential of 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, with no significant adverse effects observed at therapeutic doses. Phase II trials are currently underway to evaluate its efficacy in treating specific inflammatory and neurodegenerative conditions. Preliminary results from these trials are promising, showing significant improvements in patient outcomes compared to placebo groups.
In addition to its therapeutic applications, 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has also been explored for its use as a research tool in academic and industrial settings. Its unique structure makes it an excellent ligand for studying protein-protein interactions and signaling pathways involved in various biological processes. Researchers have used this compound to gain insights into the molecular mechanisms underlying inflammation, neurodegeneration, and other diseases.
The synthesis of 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid involves several well-established organic reactions. One common synthetic route involves the coupling of 3-methoxybenzoyl chloride with 4-piperidinophenol followed by deprotection steps to yield the final product. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for both research and commercial applications.
In conclusion, 3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS No. 1261914-69-5) is a versatile compound with promising therapeutic potential in various medical fields. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in medicinal chemistry and pharmaceutical science.
1261914-69-5 (3-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)